Cas no 860595-88-6 (4-(3-Methylbenzyl)oxybenzoic Acid)

• Product Name: 4-(3-Methylbenzyl)oxybenzoic Acid
• CAS No: 860595-88-6
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD09712805
• CID: 1849844
• PubChem ID: 20993138
• Update Time: 2025-11-01

4-(3-Methylbenzyl)oxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-[(3-methylbenzyl)oxy]benzoic Acid
• VS-06658
• ALBB-009042
• 860595-88-6
• 4-((3-Methylbenzyl)oxy)benzoicacid
• AKOS000264107
• 4-[(3-methylphenyl)methoxy]benzoic acid
• BBL018055
• 4-((3-Methylbenzyl)oxy)benzoic acid
• STK505696
• SCHEMBL13951781
• 4-(3-Methylbenzyl)oxybenzoic Acid

• MDL： MFCD09712805
• Inchi： 1S/C15H14O3/c1-11-3-2-4-12(9-11)10-18-14-7-5-13(6-8-14)15(16)17/h2-9H,10H2,1H3,(H,16,17)
• InChI Key： FSZFKVCHUNPCCG-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

4-(3-Methylbenzyl)oxybenzoic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 4-(3-Methylbenzyl)oxybenzoic Acid

4-(3-Methylbenzyl)oxybenzoic Acid: A Comprehensive Overview

4-(3-Methylbenzyl)oxybenzoic Acid (CAS No. 860595-88-6) is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure and versatile properties, has garnered attention due to its potential applications in drug development, advanced materials, and chemical synthesis. In this article, we delve into the structural features, synthesis methods, and recent research findings related to 4-(3-Methylbenzyl)oxybenzoic Acid, providing a comprehensive understanding of its significance in contemporary scientific research.

The molecular structure of 4-(3-Methylbenzyl)oxybenzoic Acid consists of a benzoic acid moiety substituted with a 3-methylbenzyl group at the para position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations. The compound's structure is further highlighted by the presence of an aromatic ring system, which contributes to its stability and reactivity under specific conditions. Recent studies have explored the influence of this substitution on the compound's solubility, reactivity, and bioavailability, offering valuable insights into its potential applications.

One of the most notable aspects of 4-(3-Methylbenzyl)oxybenzoic Acid is its role in drug discovery. Researchers have investigated its ability to act as a precursor or intermediate in the synthesis of bioactive molecules. For instance, studies have demonstrated that this compound can be employed in the construction of complex heterocyclic frameworks, which are often found in pharmaceutical agents. The compound's versatility in undergoing various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has further solidified its importance in medicinal chemistry.

In addition to its role in drug development, 4-(3-Methylbenzyl)oxybenzoic Acid has shown promise in materials science. Its aromatic structure and functional groups make it a suitable candidate for use in the synthesis of advanced polymers and organic semiconductors. Recent research has focused on its ability to form self-assembled monolayers (SAMs), which are critical components in nanotechnology and surface engineering. These SAMs exhibit excellent stability and electronic properties, making them ideal for applications in sensors and electronic devices.

The synthesis of 4-(3-Methylbenzyl)oxybenzoic Acid has also been a topic of extensive research. Traditional methods involve multi-step procedures that often require harsh reaction conditions. However, recent advancements have introduced more efficient and environmentally friendly approaches. For example, researchers have developed catalytic methods that enable the direct coupling of aryl halides with benzyl groups under mild conditions. These methods not only improve yield but also reduce the environmental footprint associated with traditional synthesis routes.

Another area of interest is the study of 4-(3-Methylbenzyl)oxybenzoic Acid's interaction with biological systems. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a therapeutic agent. Furthermore, investigations into its pharmacokinetic properties have provided valuable information on its absorption, distribution, metabolism, and excretion (ADME) profile. These findings are crucial for determining its suitability as a drug candidate.

Recent breakthroughs in computational chemistry have also contributed to our understanding of 4-(3-Methylbenzyl)oxybenzoic Acid's behavior at the molecular level. Advanced molecular modeling techniques have been employed to predict its binding affinities to various biological targets, such as enzymes and receptors. These computational studies complement experimental findings and provide a deeper insight into the compound's potential therapeutic applications.

In conclusion, 4-(3-Methylbenzyl)oxybenzoic Acid (CAS No. 860595-88-6) is a multifaceted compound with significant implications across diverse scientific disciplines. Its unique structure, versatile reactivity, and promising applications make it an invaluable tool in modern research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.